Cas no 66874-07-5 (12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt)

• Product Name: 12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt
• CAS No: 66874-07-5
• Molecular Formula: C₂₆H₄₆NNaO₉S₂
• Molecular Weight: 603.764517307281
• CID: 4656501
• PubChem ID: 181

12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt Properties

Names and Identifiers

• 12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt

• InChIKey： RPJOXRBMUBJBQQ-GGPRKOIFSA-N
• Inchi： 1S/C26H45NO9S2.Na.H/c1-16(4-9-24(29)27-12-13-37(30,31)32)20-7-8-21-19-6-5-17-14-18(36-38(33,34)35)10-11-25(17,2)22(19)15-23(28)26(20,21)3;;/h16-23,28H,4-15H2,1-3H3,(H,27,29)(H,30,31,32)(H,33,34,35);;/t16-,17-,18-,19+,20-,21+,22+,23+,25+,26-;;/m1../s1
• SMILES： C[C@]12[C@H](C[C@]3([H])[C@]4(CC[C@@H](OS(O)(=O)=O)C[C@@]4([H])CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCC(=O)NCCS(O)(=O)=O)C)O.[NaH]

Computed Properties

• Exact Mass: 809.12577494g/mol
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 20
• Monoisotopic Mass: 809.12577494g/mol
• Heavy Atom Count: 51
• Complexity: 1380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.6
• Topological Polar Surface Area: 389Ų

Experimental Properties

• Melting Point: >188°C (dec.)
• Solubility: DMSO (Slightly), Water (Slightly)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs